GSK2141795 Hydrochloride

• CAS No.: 1047635-80-2
• Product Name: GSK2141795 Hydrochloride
• Molecular Formula: C18H17Cl3F2N4O2
• Molecular Weight: 465.71
• IUPAC Name: 5-Chloro-4-(4-chloro-2-methyl-2H-pyrazol-3-yl)-furan-2-carboxylic acid [1-aminomethyl-2-(3,4-difluoro-phenyl)-ethyl]-amide Hydrochloride
• Standard InChI: InChI=1S/C18H16Cl2F2N4O2.ClH/c1-26-16(12(19)8-24-26)11-6-15(28-17(11)20)18(27)25-10(7-23)4-9-2-3-13(21)14(22)5-9;/h2-3,5-6,8,10H,4,7,23H2,1H3,(H,25,27);1H
• Standard InChIKey: LAPFKCIDRPWAFU-UHFFFAOYSA-N
• SMILES: O=C(C1=CC(C2=C(Cl)C=NN2C)=C(Cl)O1)NC(CN)CC3=CC=C(F)C(F)=C3.[H]Cl
• Appearance: Solid powder
• Description: GSK2141795 Hydrochloride, also known as Uprosertib, is an AKT inhibitor which enhances anti-tumor effects in combination with the MEK inhibitor.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: GSK-2141795 Hydrochloride; GSK 2141795 Hydrochloride; GSK2141795 Hydrochloride; GSK2141795 HCl; Uprosertib
• Reference: 1: Dumble M, Crouthamel MC, Zhang SY, Schaber M, Levy D, Robell K, Liu Q, Figueroa DJ, Minthorn EA, Seefeld MA, Rouse MB, Rabindran SK, Heerding DA, Kumar R. Discovery of novel AKT inhibitors with enhanced anti-tumor effects in combination with the MEK inhibitor. PLoS One. 2014 Jun 30;9(6):e100880. doi: 10.1371/journal.pone.0100880. eCollection 2014. PubMed PMID: 24978597; PubMed Central PMCID: PMC4076210.
• Last Modified: Aug 20 2021